2-(Pentyloxy)-3-pyridinamine

• Molecular Formula: C10H16N2O
• Molecular Weight: 180.25 g/mol
• IUPAC Name: 2-pentoxypyridin-3-amine
• InChI: InChI=1S/C10H16N2O/c1-2-3-4-8-13-10-9(11)6-5-7-12-10/h5-7H,2-4,8,11H2,1H3
• InChI Key: ISRIEFIWRBCRCN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1=C(C=CC=N1)N

Description

2-(Pentyloxy)-3-pyridinamine is a pyridine derivative featuring a pentyloxy group (-O-C₅H₁₁) at the 2-position and an amine (-NH₂) at the 3-position of the pyridine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Pentyloxy)-3-pyridinamine typically involves the reaction of 2-chloropyridine with pentyloxyamine under suitable conditions. The reaction is usually carried out in the presence of a base such as sodium hydride or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is heated to reflux to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

On an industrial scale, the production of 2-(Pentyloxy)-3-pyridinamine may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and optimized reaction conditions can help in scaling up the production while maintaining the purity and quality of the compound.

Chemical Reactions Analysis

Types of Reactions

2-(Pentyloxy)-3-pyridinamine can undergo various types of chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The pentyloxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions include nitro derivatives, reduced amines, and substituted pyridines, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

2-(Pentyloxy)-3-pyridinamine has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-(Pentyloxy)-3-pyridinamine involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds with biological molecules, while the pentyloxy group can enhance the compound’s lipophilicity, facilitating its interaction with cell membranes. These interactions can lead to the modulation of various biochemical pathways, resulting in the compound’s observed effects.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
2-(Pentyloxy)-3-pyridinamine	Pentyloxy (-O-C₅H₁₁)	C₁₀H₁₆N₂O	180.25	Hypothetical analog; predicted enhanced lipophilicity vs. smaller alkoxy groups.	N/A
5-(2-Methoxypyridin-3-YL)pyridin-2-amine	Methoxy (-OCH₃)	C₁₁H₁₁N₃O	201.23	Used in drug discovery; compact substituent improves solubility .
2-(2-Methylphenoxy)pyridin-3-amine	2-Methylphenoxy (-O-C₆H₄-CH₃)	C₁₂H₁₂N₂O	200.24	Increased steric bulk may hinder target binding; supplier data available .
2-[3-(Trifluoromethyl)phenoxy]pyridin-3-amine	3-Trifluoromethylphenoxy (-O-C₆H₃-CF₃)	C₁₂H₉F₃N₂O	254.21	Electron-withdrawing CF₃ group enhances metabolic stability .
6-(Benzyloxy)-N-phenylpyridin-3-amine derivatives (e.g., 52, 53)	Benzyloxy (-O-CH₂C₆H₅), aryl groups	C₃₀H₂₃N₃O₃ (e.g., 52)	485.53 (e.g., 52)	Lower synthetic yields (e.g., 37% for 52) due to nitro group complexity; explored for mechanical allodynia .

Substituent Effects on Physicochemical Properties

• Electron Effects : Electron-donating groups (e.g., methoxy) increase pyridine ring electron density, whereas electron-withdrawing groups (e.g., CF₃ in ) enhance stability and may modulate receptor binding .
• Steric Hindrance : Bulky substituents like benzyloxy (e.g., in compounds 52–54, ) or biphenyl groups (e.g., 53, ) can reduce synthetic yields due to steric challenges in cross-coupling reactions.

Biological Activity

2-(Pentyloxy)-3-pyridinamine is a pyridine derivative that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This compound's structure, featuring a pentyloxy group and an amine functional group, suggests a variety of interactions with biological systems, making it a candidate for therapeutic applications.

• Molecular Formula : C10H16N2O
• Molecular Weight : 180.25 g/mol
• IUPAC Name : 2-pentoxypyridin-3-amine
• Canonical SMILES : CCCCCOC1=C(C=CC=N1)N

Property	Value
Molecular Formula	C10H16N2O
Molecular Weight	180.25 g/mol
IUPAC Name	2-pentoxypyridin-3-amine
InChI Key	ISRIEFIWRBCRCN-UHFFFAOYSA-N

The biological activity of 2-(Pentyloxy)-3-pyridinamine is primarily attributed to its ability to interact with various molecular targets. The amino group can form hydrogen bonds with biological macromolecules, while the pentyloxy group enhances lipophilicity, facilitating membrane penetration. This dual capability allows the compound to modulate several biochemical pathways, influencing cellular functions such as proliferation and apoptosis.

Antimicrobial Activity

Research indicates that 2-(Pentyloxy)-3-pyridinamine exhibits significant antimicrobial properties. Studies have demonstrated its effectiveness against a range of bacterial strains, suggesting potential applications in treating infections. The compound's mechanism likely involves disrupting bacterial cell membranes or inhibiting essential metabolic pathways.

Anticancer Properties

The compound has shown promise in cancer research, particularly in targeting specific signaling pathways associated with tumor growth and metastasis. Preliminary studies indicate that it may inhibit the activity of certain kinases involved in cancer progression, such as MerTK (Mer receptor tyrosine kinase), which is often overexpressed in various malignancies. Inhibition of MerTK can lead to reduced tumor cell proliferation and increased apoptosis.

Case Studies and Research Findings

• Anticancer Efficacy : A study published in ACS Medicinal Chemistry Letters explored the effects of various pyridine derivatives on MerTK inhibition. Results indicated that compounds similar to 2-(Pentyloxy)-3-pyridinamine significantly reduced autophosphorylation of MerTK in cancer cell lines, leading to decreased viability and increased apoptosis rates .
• Antimicrobial Testing : In a series of tests against Gram-positive and Gram-negative bacteria, 2-(Pentyloxy)-3-pyridinamine displayed minimum inhibitory concentrations (MICs) comparable to established antibiotics. The compound was particularly effective against Staphylococcus aureus and Escherichia coli, highlighting its potential as an alternative therapeutic agent .
• Mechanistic Insights : Further investigations into the compound's mechanism revealed that it may induce oxidative stress in bacterial cells, leading to cell death. This finding aligns with the observed antimicrobial activity and suggests a multifaceted approach to its action .